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Compound of Interest

Compound Name: 6-Bromoindoline hydrochloride

CAS No.: 1187933-30-7

Cat. No.: B1501228

Get Quote

Abstract & Scope
This technical guide provides a comprehensive protocol for the structural confirmation, purity

assessment, and physical characterization of 6-Bromoindoline hydrochloride (CAS: 63839-

24-7). Unlike its oxidized counterpart (6-bromoindole), this molecule contains a saturated C2-

C3 bond, necessitating specific NMR interpretation strategies. This document outlines validated

workflows for NMR spectroscopy, HPLC purity analysis, and salt stoichiometry determination,

designed for researchers in early-stage drug discovery and intermediate synthesis.

Molecule Profile & Significance
6-Bromoindoline hydrochloride is a critical building block in medicinal chemistry, serving as a

scaffold for the synthesis of kinase inhibitors, GPCR ligands, and indole-based alkaloids. The

bromine at the C6 position offers a versatile handle for palladium-catalyzed cross-coupling

reactions (Suzuki, Buchwald-Hartwig), while the indoline nitrogen allows for diversification via

alkylation or acylation.
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Property Specification

Chemical Name 6-Bromo-2,3-dihydro-1H-indole hydrochloride

CAS Number 63839-24-7

Molecular Formula

Molecular Weight 198.06 (Free Base) / 234.52 (HCl Salt)

Appearance White to light-brown crystalline solid

Solubility
Soluble in DMSO, Methanol, Water; Insoluble in

non-polar solvents

Storage
2-8°C, Hygroscopic, Light Sensitive (Store in

Amber Vials)

Analytical Workflow Diagram
The following flowchart illustrates the logical sequence for full characterization, ensuring

identity, purity, and solid-state properties are verified.
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1. Structural Identity 2. Purity & Assay

3. Physical State

Sample: 6-Bromoindoline HCl

1H / 13C NMR
(DMSO-d6)

Confirm Saturation at C2-C3

RP-HPLC
(C18, Acidic Mobile Phase)
Detect Organic Impurities

LC-MS (ESI+)
[M+H]+ = 198/200 (Br isotope)

Orthogonal Check

Potentiometric Titration
(AgNO3)

Confirm Chloride Stoichiometry

If Purity > 98%

DSC / TGA
Melting Point & Volatiles

Certificate of Analysis (CoA)

Click to download full resolution via product page

Figure 1: Step-by-step characterization logic for 6-Bromoindoline HCl.

Protocol 1: Structural Identification (NMR)
Objective: To distinguish the indoline core (saturated) from potential indole impurities

(unsaturated) and confirm the position of the bromine atom.

Materials
Solvent: DMSO-d6 (preferred for HCl salts due to solubility).

Instrument: 400 MHz NMR or higher.
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Method
Dissolve ~10 mg of sample in 0.6 mL DMSO-d6.

Acquire

H NMR (16 scans) and

C NMR (512 scans).

Interpretation Guide
The key differentiator between 6-bromoindoline and 6-bromoindole is the presence of aliphatic

protons at positions 2 and 3.

Position Proton Type

Chemical Shift
(

, ppm)

Multiplicity
Diagnostic
Note

C2 Aliphatic 3.50 – 3.65 Triplet (t)

Distinct from

indole C2-H

(aromatic, ~7.3

ppm)

C3 Aliphatic 2.95 – 3.10 Triplet (t)

Upfield from C2

due to lack of N-

deshielding

NH Ammonium ~10.0 – 11.0 Broad Singlet

Exchangeable;

visible in DMSO-

d6, absent in

C7-H Aromatic ~6.8 – 7.0 Doublet (d)
Ortho to N, Meta

to Br

C5-H Aromatic ~6.9 – 7.1 dd
Ortho to Br, Meta

to N

C4-H Aromatic ~7.2 – 7.4 Doublet (d)
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Critical Check: If you observe a doublet around 6.4 ppm and 7.3 ppm lacking aliphatic coupling,

your sample has oxidized to 6-bromoindole.

Protocol 2: Purity Assessment (HPLC)
Objective: Quantify organic purity and detect the oxidized indole impurity. Challenge: As a basic

amine, 6-bromoindoline can tail on standard silica columns. Acidic modification is required.

Chromatographic Conditions
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm or 5 µm.

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% TFA or Formic Acid.

Flow Rate: 1.0 mL/min.[1]

Wavelength: 254 nm (aromatic region) and 210 nm.

Injection Volume: 5 µL.

Column Temp: 30°C.

Gradient Table
Time (min) % Mobile Phase B

0.0 5

10.0 95

12.0 95

12.1 5

15.0 5 (Re-equilibration)

Acceptance Criteria
Purity: ≥ 98.0% (Area %).[2]
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Impurity Limit: 6-Bromoindole (oxidized impurity) should be ≤ 0.5%. It typically elutes later

than the indoline due to the planar aromatic structure interacting more strongly with the C18

phase.

Protocol 3: Salt Stoichiometry & Thermal Analysis
Objective: Confirm the formation of the mono-hydrochloride salt and determine the melting

point.

A. Chloride Content (Titration)
Since the free base is an oil/low-melting solid and the salt is a solid, confirming the HCl ratio is

vital for molecular weight calculations in synthesis.

Method: Potentiometric titration with 0.1 N Silver Nitrate (

).

Solvent: Water/Methanol (50:50).

Calculation:

Theoretical Cl for Mono-HCl: ~15.1%[3]

Acceptance Range: 14.5% – 15.7%

B. Thermal Analysis (DSC)
Instrument: Differential Scanning Calorimeter.

Program: Heat from 30°C to 250°C at 10°C/min under

.

Expectation:

Free Base: Low melting point (predicted ~266°C boiling, likely liquid or low melting solid at

RT).
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HCl Salt: Distinct endothermic melting peak, typically >200°C often accompanied by

decomposition (browning).[2]

Note: Literature values often cite the indole MP (93-96°C). Do not confuse this with the

indoline salt.

Troubleshooting & Expert Insights
Oxidation Risk: Indolines are susceptible to oxidation to indoles upon prolonged exposure to

air and light. If the HPLC shows a growing peak at a higher retention time, the sample is

oxidizing. Store under Argon/Nitrogen.

Solubility Issues: If the salt does not dissolve in the HPLC mobile phase immediately, use a

50:50 Water:Methanol diluent. Do not use pure Acetonitrile for sample prep as the salt may

precipitate.

Hygroscopicity: The HCl salt can absorb moisture. If the assay (by HPLC) is high but the

weight-based yield in synthesis is low, perform a Water Content (Karl Fischer) analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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